Cas no 248957-71-3 (6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)-)

• Product Name: 6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)-
• CAS No: 248957-71-3
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 1419964
• PubChem ID: 15403305
• Update Time: 2025-04-20

6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 6,8-Dioxabicyclo[3.2.1]octane, 5-methyl-1-(trifluoromethyl)-, (1S,5R)-
• (1R,5S)-1-methyl-5-(trifluoromethyl)-7,8-dioxabicyclo[3.2.1]octane
• DTXSID10572440
• 248957-71-3
• (1S,5R)-5-Methyl-1-(trifluoromethyl)-6,8-dioxabicyclo[3.2.1]octane

• Inchi： 1S/C8H11F3O2/c1-6-3-2-4-7(13-6,5-12-6)8(9,10)11/h2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： CYBZGFGFRVMYRU-RQJHMYQMSA-N
• SMILES： FC([C@@]12CO[C@@](C)(CCC1)O2)(F)F

Computed Properties

• Exact Mass: 196.07113
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46